Cas no 895240-87-6 (Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-)

Benzoic acid, 4-methoxy-3-(4-methoxybutyl)- structure
895240-87-6 structure
Product Name:Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-
CAS No:895240-87-6
MF:C13H18O4
MW:238.279624462128
CID:1942306
PubChem ID:59512335
Update Time:2025-04-21

Benzoic acid, 4-methoxy-3-(4-methoxybutyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-methoxy-3-(4-methoxybutyl)-
    • DB-106878
    • 895240-87-6
    • SCHEMBL2936640
    • HQWWGWWGOLHEFG-UHFFFAOYSA-N
    • 4-Methoxy-3-(4-methoxy-butyl)-benzoic acid
    • Inchi: 1S/C13H18O4/c1-16-8-4-3-5-10-9-11(13(14)15)6-7-12(10)17-2/h6-7,9H,3-5,8H2,1-2H3,(H,14,15)
    • InChI Key: HQWWGWWGOLHEFG-UHFFFAOYSA-N
    • SMILES: O(C)CCCCC1C=C(C(=O)O)C=CC=1OC

Computed Properties

  • Exact Mass: 238.12050905Da
  • Monoisotopic Mass: 238.12050905Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.8Ų
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